Cas no 370883-85-5 (1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 370883-85-5
• MF: C₁₂H₁₅NO₄S
• MW: 269.317
• CID: 3053899
• Update Time: 2023-11-27

1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Toluene-4-sulfonyl)-pyrrolidine-2-carboxylic acid
• 1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid

• Inchi： InChI=1S/C12H15NO4S/c1-9-4-6-10(7-5-9)18(16,17)13-8-2-3-11(13)12(14)15/h4-7,11H,2-3,8H2,1H3,(H,14,15)
• InChI Key： CGPHGPCHVUSFFA-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(=O)O

Computed Properties

• Exact Mass: 269.072
• Monoisotopic Mass: 269.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Density: 1.377
• Melting Point: 134 ° C (ethanol)
• Boiling Point: 467.6°C at 760 mmHg
• Flash Point: 236.6°C
• Refractive Index: 1.599
• PSA: 83.06000
• LogP: 2.25140

1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds